Cas no 920750-39-6 (4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-)

• Product Name: 4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-
• CAS No: 920750-39-6
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 755427
• Update Time: 2024-02-01

4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid,5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-
• 4-Isoxazolecarboxylic acid, 5-[[(1-methylethyl)amino]carbonyl]-3-[(phenylthio)methyl]-

• Inchi： 1S/C15H16N2O4S/c1-9(2)16-14(18)13-12(15(19)20)11(17-21-13)8-22-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,16,18)(H,19,20)
• InChI Key： QRRUSPIFNXSPMK-UHFFFAOYSA-N
• SMILES： O1C(C(NC(C)C)=O)=C(C(O)=O)C(CSC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 320.083
• Monoisotopic Mass: 320.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2